4-{4-[5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrole-1-carbonyl]phenyl}morpholine

• IUPAC Name: (4-morpholin-4-ylphenyl)-(5-pyridin-2-yl-2,3,3a,4,6,6a-hexahydropyrrolo[2,3-c]pyrrol-1-yl)methanone
• InChI: InChI=1S/C22H26N4O2/c27-22(17-4-6-19(7-5-17)24-11-13-28-14-12-24)26-10-8-18-15-25(16-20(18)26)21-3-1-2-9-23-21/h1-7,9,18,20H,8,10-16H2
• InChI Key: CWACXTPICWYSMT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2C1CN(C2)C3=CC=CC=N3)C(=O)C4=CC=C(C=C4)N5CCOCC5
• Molecular Formula: C22H26N4O2
• Molecular Weight: 378.5 g/mol

Description

The compound appears to contain a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry and is used to obtain compounds for the treatment of various diseases. The compound also contains a pyridine ring, which is a six-membered ring with one nitrogen atom. Pyridine derivatives are known to exhibit diverse types of biological and pharmaceutical activities.

Molecular Structure Analysis

The compound contains a pyrrolidine ring and a pyridine ring, both of which are heterocyclic compounds. The pyrrolidine ring is saturated and has sp3 hybridization. The pyridine ring is aromatic and has sp2 hybridization.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present in it. Pyrrolidine rings can undergo various reactions, including N-alkylation and ring-opening reactions. Pyridine rings can participate in electrophilic and nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific functional groups and the overall structure of the compound. Pyrrolidine and pyridine derivatives generally have good solubility and polarity due to the presence of nitrogen atoms.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Pyrrolidine and pyridine derivatives are known to exhibit diverse types of biological activities, including antimicrobial, antiviral, antitumor, and antifibrotic activities.

Future Directions

The future directions in the research of this compound would depend on its specific biological activities. Pyrrolidine and pyridine derivatives are areas of active research in medicinal chemistry, with potential applications in the treatment of various diseases.